1-[3-Ethoxy-4-(isopentyloxy)phenyl]-2-(2-hydroxyethyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C27H31NO6
• Molecular Weight: 465.5 g/mol
• IUPAC Name: 1-[3-ethoxy-4-(3-methylbutoxy)phenyl]-2-(2-hydroxyethyl)-7-methyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C27H31NO6/c1-5-32-22-15-18(7-9-21(22)33-13-10-16(2)3)24-23-25(30)19-14-17(4)6-8-20(19)34-26(23)27(31)28(24)11-12-29/h6-9,14-16,24,29H,5,10-13H2,1-4H3
• InChI Key: TXIVHNRWTMBOCZ-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)C2C3=C(C(=O)N2CCO)OC4=C(C3=O)C=C(C=C4)C)OCCC(C)C

Description

1-[3-Ethoxy-4-(isopentyloxy)phenyl]-2-(2-hydroxyethyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, also known as EIPC, is a synthetic compound that has been the subject of extensive research in recent years. It belongs to a class of compounds known as chromenopyrroles, which have been found to have a range of potential applications in the field of medicinal chemistry. In

Mechanism of Action

The mechanism of action of 1-[3-Ethoxy-4-(isopentyloxy)phenyl]-2-(2-hydroxyethyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in inflammation and cancer growth. Specifically, 1-[3-Ethoxy-4-(isopentyloxy)phenyl]-2-(2-hydroxyethyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory prostaglandins. In addition, 1-[3-Ethoxy-4-(isopentyloxy)phenyl]-2-(2-hydroxyethyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been found to inhibit the activation of the nuclear factor-kappa B (NF-κB) signaling pathway, which is involved in the regulation of inflammation and cancer growth.
Biochemical and Physiological Effects:
1-[3-Ethoxy-4-(isopentyloxy)phenyl]-2-(2-hydroxyethyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been found to have a range of biochemical and physiological effects. In vitro studies have shown that 1-[3-Ethoxy-4-(isopentyloxy)phenyl]-2-(2-hydroxyethyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione can inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in these cells. In addition, 1-[3-Ethoxy-4-(isopentyloxy)phenyl]-2-(2-hydroxyethyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been found to have antioxidant properties, which may help to protect cells from oxidative damage. Animal studies have also shown that 1-[3-Ethoxy-4-(isopentyloxy)phenyl]-2-(2-hydroxyethyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione can reduce inflammation and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[3-Ethoxy-4-(isopentyloxy)phenyl]-2-(2-hydroxyethyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in lab experiments is that it is a synthetic compound that can be easily synthesized in large quantities. In addition, 1-[3-Ethoxy-4-(isopentyloxy)phenyl]-2-(2-hydroxyethyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been found to have potent biological activity, making it a useful tool for studying the mechanisms of inflammation and cancer growth. However, one limitation of using 1-[3-Ethoxy-4-(isopentyloxy)phenyl]-2-(2-hydroxyethyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 1-[3-Ethoxy-4-(isopentyloxy)phenyl]-2-(2-hydroxyethyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. One area of research could focus on the development of new drugs based on the structure of 1-[3-Ethoxy-4-(isopentyloxy)phenyl]-2-(2-hydroxyethyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. In addition, further studies could be conducted to elucidate the mechanism of action of 1-[3-Ethoxy-4-(isopentyloxy)phenyl]-2-(2-hydroxyethyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione and to identify its molecular targets. Finally, clinical trials could be conducted to evaluate the safety and efficacy of 1-[3-Ethoxy-4-(isopentyloxy)phenyl]-2-(2-hydroxyethyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione as a potential treatment for inflammatory diseases and cancer.

Synthesis Methods

The synthesis of 1-[3-Ethoxy-4-(isopentyloxy)phenyl]-2-(2-hydroxyethyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves a multi-step process that begins with the reaction of 3-ethoxy-4-hydroxybenzaldehyde with isopentyl bromide in the presence of potassium carbonate. This step results in the formation of 3-ethoxy-4-(isopentyloxy)benzaldehyde, which is then subjected to a series of reactions involving the addition of various reagents such as acetylacetone, ammonium acetate, and ethyl acetoacetate. The final step involves the cyclization of the resulting compound with a methyl-substituted pyrrole derivative to yield the desired product, 1-[3-Ethoxy-4-(isopentyloxy)phenyl]-2-(2-hydroxyethyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione.

Scientific Research Applications

1-[3-Ethoxy-4-(isopentyloxy)phenyl]-2-(2-hydroxyethyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been found to have a range of potential applications in the field of medicinal chemistry. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for the development of new drugs. In addition, 1-[3-Ethoxy-4-(isopentyloxy)phenyl]-2-(2-hydroxyethyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been found to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.